Cas no 121495-40-7 (tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate)

• Product Name: tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate
• CAS No: 121495-40-7
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 104730
• PubChem ID: 14925144
• Update Time: 2025-11-02

tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate
• 2-(2-N-BOC-N-METHYL-AMINOETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• Carbamic acid,[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethyl]methyl-, 1,1-dimethylethylester (9CI)
• Carbamic acid,[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)ethyl]methyl-, 1,1-dimethylethylester...
• tert-butyl N-[2-(1,3-dioxoisoindol-2-yl)ethyl]-N-methylcarbamate
• 2-(N-tert-butoxycarbonyl-N-methylamino)ethyl phthalimide
• 2-phthalimido-1-[methyl(BOC)amino]ethane
• N1-tert-butoxycarbonyl-N1-methyl-N2-phthalyl-1,2-ethanediamine
• tert-butyl N-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]-N-methylcarbamate
• 121495-40-7
• tert-Butyl(2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate
• tert-butyl 2-(1,3-dioxoisoindolin-2-yl)ethyl(methyl)carbamate
• SCHEMBL14554544

• Inchi： 1S/C16H20N2O4/c1-16(2,3)22-15(21)17(4)9-10-18-13(19)11-7-5-6-8-12(11)14(18)20/h5-8H,9-10H2,1-4H3
• InChI Key： HWSUHFJRCPJABL-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCN1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.14200
• Monoisotopic Mass: 304.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.92000
• LogP: 2.08740

Additional information on tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate

Comprehensive Guide to tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate (CAS No. 121495-40-7)

tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate (CAS No. 121495-40-7) is a specialized organic compound widely utilized in pharmaceutical research, organic synthesis, and material science. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 1,3-dioxoisoindoline moiety, making it valuable for peptide coupling, protecting group strategies, and drug intermediate synthesis. Its versatility has attracted significant attention from researchers exploring bioactive molecule design and medicinal chemistry applications.

The compound's chemical stability and selective reactivity make it an ideal candidate for N-protection in multi-step synthetic pathways. With the growing demand for small-molecule therapeutics and targeted drug delivery systems, tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate has emerged as a critical building block in modern pharmaceutical development. Researchers frequently employ it in solid-phase peptide synthesis (SPPS) and combinatorial chemistry due to its compatibility with various reaction conditions.

One of the most searched questions regarding this compound is: "What are the applications of tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate in drug discovery?" The answer lies in its role as a versatile intermediate for constructing complex molecular architectures. The tert-butyloxycarbonyl (Boc) group provides excellent protection for amines during synthetic procedures, while the phthalimide (1,3-dioxoisoindoline) moiety can be selectively removed under mild conditions. This dual functionality enables efficient multi-component reactions and convergent synthesis strategies.

Recent advancements in green chemistry have highlighted the importance of compounds like tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate that can facilitate atom-economical transformations. The pharmaceutical industry's shift toward sustainable synthesis has increased interest in this compound's potential for catalytic processes and flow chemistry applications. Its compatibility with microwave-assisted synthesis and photochemical reactions makes it particularly valuable for modern high-throughput screening platforms.

From a structural perspective, the compound's molecular weight of 290.33 g/mol and well-defined spectroscopic properties (including characteristic NMR peaks and mass spectral patterns) make it easily identifiable in complex reaction mixtures. These features address another frequently searched question: "How to characterize tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate?" Standard analytical techniques such as HPLC, LC-MS, and FT-IR spectroscopy provide comprehensive characterization data for quality control purposes.

The global market for specialized intermediates like tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate continues to expand, driven by increasing R&D investments in biopharmaceuticals and personalized medicine. Current trends indicate growing demand from contract research organizations (CROs) and academic research institutions focusing on kinase inhibitor development and protein-protein interaction modulators. The compound's shelf stability and commercial availability further enhance its appeal for medicinal chemistry programs worldwide.

For researchers exploring structure-activity relationships (SAR), this compound offers valuable opportunities for molecular diversification. The presence of both carbamate and imide functionalities allows for sequential modifications, enabling the construction of diverse chemical libraries. This capability aligns with current industry needs for fragment-based drug discovery and lead optimization strategies, addressing another common search query: "How to use tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate in lead compound development?"

In material science applications, the compound's rigid aromatic system and polar groups contribute to interesting supramolecular properties. Recent studies have explored its potential in designing functional polymers and molecular recognition systems. The phthalimide unit in particular has shown promise for developing fluorescent probes and sensor materials, expanding the compound's utility beyond traditional pharmaceutical applications.

Quality considerations for tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate typically focus on purity specifications (>98% by HPLC) and residual solvent levels. Reputable suppliers provide comprehensive certificates of analysis (CoA) including detailed chromatographic data and spectroscopic characterization. These quality parameters are crucial for researchers who frequently search for "high purity tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate suppliers" to ensure reproducible experimental results.

Looking toward future applications, the compound's structural features position it well for emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. The growing interest in targeted protein degradation strategies has created new opportunities for versatile building blocks like tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate. Its compatibility with click chemistry approaches and bioconjugation techniques further enhances its potential in chemical biology research.

In summary, tert-Butyl (2-(1,3-dioxoisoindolin-2-yl)ethyl)(methyl)carbamate (CAS No. 121495-40-7) represents a valuable tool for modern chemical research, offering multiple applications in drug discovery, material science, and chemical biology. Its unique combination of protective groups and reactivity patterns continues to inspire innovative applications across diverse scientific disciplines. As research trends evolve toward more complex molecular architectures and sustainable synthetic methods, this compound's importance in advanced organic synthesis is expected to grow significantly.